Cas no 1805327-26-7 (2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805327-26-7
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4918257
• Update Time: 2025-06-09

2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-2-1-11-5(8)4(12)3(2)6(9)10/h1,6,12H
• InChI Key： VAQWMRKRUYGHIG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine

Professional Introduction to 2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805327-26-7)

2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine, with the CAS number 1805327-26-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic compound features a pyridine core substituted with chloro and difluoromethyl groups, making it a versatile intermediate for the development of various pharmacologically active agents. The unique structural attributes of this molecule contribute to its utility in designing novel therapeutic entities targeting diverse biological pathways.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. The presence of< strong>chloro substituents at the 2- and 5-positions enhances the electrophilicity of the ring, facilitating nucleophilic aromatic substitution reactions that are pivotal in constructing more complex molecular architectures. Additionally, the< strong>difluoromethyl group at the 4-position introduces both lipophilicity and metabolic stability, which are critical factors in drug design for improving pharmacokinetic profiles.

The< strong>3-hydroxy functionality serves as a crucial handle for further derivatization, enabling the formation of ethers, esters, or amides through condensation reactions. This hydroxyl group can also participate in hydrogen bonding interactions within biological targets, potentially enhancing binding affinity and selectivity. The combination of these structural features makes< strong>2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine a valuable building block for medicinal chemists seeking to develop next-generation small-molecule drugs.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to accelerate the discovery of novel drug candidates. The structural motifs present in< strong>2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine align well with many successful drug molecules that have entered clinical development. For instance, similar pyridine derivatives have been explored as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The< strong>difluoromethyl group, in particular, has been widely recognized for its ability to improve pharmacokinetic properties such as solubility and metabolic stability.

The< strong>chloro substituents on the pyridine ring can be further functionalized through transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the ring, expanding the chemical space available for drug discovery. Additionally, palladium-catalyzed hydroarylation reactions can be employed to incorporate pre-functionalized aryl groups adjacent to the< strong>hydroxy or< strong>difluoromethyl positions.

The< strong>3-hydroxy group provides an opportunity for further derivatization through etherification or esterification reactions. For example, reacting this compound with alkyl halides or alcohols under basic conditions can yield ethers or esters that may exhibit enhanced solubility or bioavailability. These derivatives can then be screened for biological activity against targets relevant to therapeutic areas such as oncology, immunology, or neuroscience.

The synthesis of< strong>2,5-Dichloro-4-(difluoromethyl)-3-hydroxypyridine< strong>CAS No. 1805327-26-7< strong>, while challenging due to its multiple reactive sites and sensitivity to reaction conditions, has been achieved through multi-step sequences involving chlorination and fluorination strategies. Advanced synthetic techniques such as directed ortho-metalation followed by functional group interconversion have been reported by leading research groups in pharmaceutical chemistry. These methods highlight the compound's potential as a key intermediate in industrial-scale drug synthesis.

In conclusion,< strong >2 ,5 - Dichloro - 4 - ( difluoromethyl ) - 3 - hydroxypyridine < strong>CAS No .1805327-26-7 < strong > is a structurally intriguing compound with significant applications in pharmaceutical research and development. Its unique combination of substituents offers multiple avenues for chemical modification and biological exploration. As computational chemistry and synthetic methodologies continue to advance, compounds like this will play an increasingly important role in discovering novel therapeutics that address unmet medical needs.